4-[2-(benzyloxy)benzylidene]-2-(4-chloro-3-nitrophenyl)-1,3-oxazol-5(4H)-one

• IUPAC Name: (4Z)-2-(4-chloro-3-nitrophenyl)-4-[(2-phenylmethoxyphenyl)methylidene]-1,3-oxazol-5-one
• InChI: InChI=1S/C23H15ClN2O5/c24-18-11-10-17(13-20(18)26(28)29)22-25-19(23(27)31-22)12-16-8-4-5-9-21(16)30-14-15-6-2-1-3-7-15/h1-13H,14H2/b19-12-
• InChI Key: NZLIXFDEZHEPRZ-UNOMPAQXSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=CC=CC=C2C=C3C(=O)OC(=N3)C4=CC(=C(C=C4)Cl)[N+](=O)[O-]
• Isomeric SMILES: C1=CC=C(C=C1)COC2=CC=CC=C2/C=C\3/C(=O)OC(=N3)C4=CC(=C(C=C4)Cl)[N+](=O)[O-]
• Molecular Formula: C23H15ClN2O5
• Molecular Weight: 434.8 g/mol

Description

The compound “4-[2-(benzyloxy)benzylidene]-2-(4-chloro-3-nitrophenyl)-1,3-oxazol-5(4H)-one” is a complex organic molecule. It contains an oxazole ring, which is a five-membered ring containing an oxygen atom and a nitrogen atom. The oxazole ring is substituted with various functional groups including a benzylidene group, a benzyloxy group, a chloro group, and a nitro group.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. Without specific literature or experimental data, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple aromatic rings and various functional groups. The presence of the oxazole ring could potentially introduce some interesting electronic effects.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if this compound is intended to be used as a drug, its mechanism of action would depend on the biological target it interacts with.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties. For example, if this compound is highly reactive or unstable, it could pose a risk. Additionally, the presence of the nitro group could potentially make this compound explosive under certain conditions.

Future Directions

The future directions for research on this compound would depend on its intended use. If this compound shows promising activity in preliminary studies, it could be further optimized and studied in more detail.